Cas no 118251-97-1 (1,2-Benzisoxazole,3,4,6-trimethyl-)

• Product Name: 1,2-Benzisoxazole,3,4,6-trimethyl-
• CAS No: 118251-97-1
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 131812
• PubChem ID: 18683301
• Update Time: 2025-04-19

1,2-Benzisoxazole,3,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole,3,4,6-trimethyl-
• 1,2-Benzisoxazole,3,4,6-trimethyl-(9CI)
• 118251-97-1
• 3,4,6-Trimethylbenzo[d]isoxazole
• 3,4,6-TRIMETHYL-1,2-BENZOXAZOLE

• Inchi： 1S/C10H11NO/c1-6-4-7(2)10-8(3)11-12-9(10)5-6/h4-5H,1-3H3
• InChI Key： MQNLOSUZXRWPIB-UHFFFAOYSA-N
• SMILES： O1C2C=C(C)C=C(C)C=2C(C)=N1

Computed Properties

• Exact Mass: 161.08413
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03